Cas no 1150163-97-5 (Ethyl 5-Amino-1-(2-bromophenyl)-4-cyanopyrazole-3-carboxylate)

• Product Name: Ethyl 5-Amino-1-(2-bromophenyl)-4-cyanopyrazole-3-carboxylate
• CAS No: 1150163-97-5
• MF: C₁₃H₁₁BrN₄O₂
• MW: 335.156041383743
• MDL: MFCD09835742
• CID: 857956
• PubChem ID: 46739211
• Update Time: 2025-04-19

Ethyl 5-Amino-1-(2-bromophenyl)-4-cyanopyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-(2-bromophenyl)-4-cyano-1H-pyrazole-3-carboxylate
• Ethyl 5-amino-1-(2-bromophenyl)-4-cyanopyrazole-3-carboxylate
• Ethyl5-amino-1-(2-bromophenyl)-4-cyano-1H-pyrazole-3-carboxylate
• 1150163-97-5
• MFCD09835742
• 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(2-bromophenyl)-4-cyano-, ethyl ester
• AKOS015854795
• DTXSID90674835
• AWB16397
• DB-351580
• BS-19365
• Ethyl 5-Amino-1-(2-bromophenyl)-4-cyanopyrazole-3-carboxylate

• MDL： MFCD09835742
• Inchi： 1S/C13H11BrN4O2/c1-2-20-13(19)11-8(7-15)12(16)18(17-11)10-6-4-3-5-9(10)14/h3-6H,2,16H2,1H3
• InChI Key： ZZNNLYKYVWSFEK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(=C(C#N)C(C(=O)OCC)=N1)N

Computed Properties

• Exact Mass: 334.00700
• Monoisotopic Mass: 334.00654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 539.8±50.0 °C at 760 mmHg
• Flash Point: 280.3±30.1 °C
• PSA: 93.93000
• LogP: 2.84658
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Ethyl 5-Amino-1-(2-bromophenyl)-4-cyanopyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)